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Compound of Interest

Compound Name: Psb-SB-487

Cat. No.: B10825302 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Psb-SB-487 is a synthetic compound that acts as a potent dual-function molecule; it is an

antagonist of the G protein-coupled receptor 55 (GPR55) and an agonist of the cannabinoid

receptor 2 (CB2).[1][2] With an IC50 value of 0.113 µM for GPR55 and a Ki value of 0.292 µM

for the human CB2 receptor, it is a valuable tool for investigating the physiological roles of

these receptors.[1] Due to its pharmacological profile, Psb-SB-487 is utilized in research

concerning diabetes, Parkinson's disease, neuropathic pain, and cancer.[1] Proper preparation

of stock solutions is critical for obtaining reliable and reproducible experimental results. These

application notes provide detailed protocols for the preparation, storage, and handling of Psb-
SB-487 stock solutions.

Physicochemical Properties and Solubility
Psb-SB-487 is a coumarin derivative.[3] A summary of its key properties is provided in the table

below.
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Property Value

Molecular Formula C26H32O4

Molecular Weight 408.54 g/mol

CAS Number 1399049-81-0

Appearance To be determined

Purity >98%

Solubility Data

The solubility of Psb-SB-487 in common solvent systems is crucial for the preparation of stock

solutions. The following table summarizes known solubility data. It is recommended to use heat

and/or sonication if precipitation or phase separation occurs during preparation.

Solvent System Solubility

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.5 mg/mL (6.12 mM)

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (6.12 mM)

Experimental Protocols
Protocol 1: Preparation of Psb-SB-487 in an Aqueous-
Based Vehicle
This protocol is suitable for in vivo and in vitro studies where an aqueous-based vehicle is

required.

Materials:

Psb-SB-487 powder

Dimethyl sulfoxide (DMSO), sterile
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Polyethylene glycol 300 (PEG300), sterile

Tween-80, sterile

Saline (0.9% NaCl), sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Heating block or water bath (optional)

Procedure:

Initial Dissolution in DMSO:

Weigh the desired amount of Psb-SB-487 powder.

Prepare a high-concentration primary stock solution in DMSO. For example, to prepare a

25 mg/mL stock, dissolve 25 mg of Psb-SB-487 in 1 mL of DMSO.

Vortex thoroughly until the powder is completely dissolved. Gentle heating or sonication

can be applied if necessary.

Preparation of the Final Vehicle (Example for 1 mL total volume):

In a sterile tube, add 100 µL of the 25 mg/mL Psb-SB-487 in DMSO stock solution.

Add 400 µL of PEG300 to the tube and mix thoroughly by vortexing.

Add 50 µL of Tween-80 and vortex again until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL.

Vortex the final solution until it is clear and uniform. The final concentration of Psb-SB-487
in this example is 2.5 mg/mL.
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Protocol 2: Preparation of Psb-SB-487 in an Oil-Based
Vehicle
This protocol is suitable for specific in vivo applications, such as subcutaneous or

intraperitoneal injections, where a slower release may be desired.

Materials:

Psb-SB-487 powder

Dimethyl sulfoxide (DMSO), sterile

Corn oil, sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Heating block or water bath (optional)

Procedure:

Initial Dissolution in DMSO:

As in Protocol 1, prepare a primary stock solution of Psb-SB-487 in DMSO (e.g., 25

mg/mL).

Preparation of the Final Vehicle (Example for 1 mL total volume):

In a sterile tube, add 100 µL of the 25 mg/mL Psb-SB-487 in DMSO stock solution.

Add 900 µL of corn oil to the tube.

Vortex the mixture vigorously until a clear and uniform solution is achieved. Sonication or

gentle warming may be necessary to aid dissolution and prevent phase separation. The

final concentration of Psb-SB-487 in this example is 2.5 mg/mL.
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Storage and Stability
Proper storage of Psb-SB-487 stock solutions is essential to prevent degradation and maintain

activity.

Short-term storage (days to weeks): Store at 0 - 4°C.

Long-term storage (months): Aliquot the stock solution into single-use volumes and store at

-20°C or -80°C.

At -20°C, the solution is stable for up to 1 month.

At -80°C, the solution is stable for up to 6 months.

Avoid repeated freeze-thaw cycles.

Protect from light.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for preparing Psb-SB-487 working

solutions from a primary stock.
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Stock Solution Preparation
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Caption: Workflow for preparing Psb-SB-487 solutions.

Signaling Pathway
This diagram illustrates the dual mechanism of action of Psb-SB-487 as a GPR55 antagonist

and a CB2 receptor agonist.
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Psb-SB-487 Mechanism of Action
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Caption: Dual signaling pathways of Psb-SB-487.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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